Cas no 80018-16-2 ((6E)-4-chloro-6-[(2-chlorophenyl)(decylamino)methylidene]cyclohexa-2,4-dien-1-one)

• Product name: (6E)-4-chloro-6-[(2-chlorophenyl)(decylamino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 80018-16-2
• MF: C₂₃H₂₉Cl₂NO
• MW: 406.3885
• CID: 1799451
• PubChem ID: 3061920

(6E)-4-chloro-6-[(2-chlorophenyl)(decylamino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-4-chloro-6-[(2-chlorophenyl)(decylamino)methylidene]cyclohexa-2,4-dien-1-one
• (6E)-4-chloro-6-[(2-chlorophenyl)-(decylamino)methylidene]cyclohexa-2,4-dien-1-one
• Phenol, 4-chloro-2-((2-chlorophenyl)(decylimino)methyl)-
• 4-Chloro-2-((2-chlorophenyl)(decylimino)methyl)phenol
• 80018-16-2

• Inchi： InChI=1S/C23H29Cl2NO/c1-2-3-4-5-6-7-8-11-16-26-23(19-12-9-10-13-21(19)25)20-17-18(24)14-15-22(20)27/h9-10,12-15,17,27H,2-8,11,16H2,1H3
• InChI Key： MTGQPUCHLANETA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 405.1626199g/mol
• Monoisotopic Mass: 405.1626199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 32.6Ų